Cas no 21864-89-1 (Benzeneacetonitrile, a-(ethylimino)-)

• Product Name: Benzeneacetonitrile, a-(ethylimino)-
• CAS No: 21864-89-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 276352
• PubChem ID: 293004
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(ethylimino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(ethylimino)-
• NSC159283
• NSC-159283
• 21864-89-1

• Inchi： 1S/C10H10N2/c1-2-12-10(8-11)9-6-4-3-5-7-9/h3-7H,2H2,1H3/b12-10+
• InChI Key： OUDYNIUUXRGJCR-ZRDIBKRKSA-N
• SMILES： N(/CC)=C(/C#N)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 252.8°Cat760mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.526
• PSA: 36.15